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Compound of Interest

Compound Name: 4-(Trimethylsilyl)pyridine

Cat. No.: B099293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
(Trimethylsilyl)pyridine, a versatile reagent in chemical synthesis. Given the limited

availability of in-depth safety literature for this specific compound, this document synthesizes

data from Safety Data Sheets (SDS) for 4-(Trimethylsilyl)pyridine and its isomers, presenting

a thorough overview of its potential hazards and the necessary precautions for its safe use in a

laboratory setting.

Chemical Identification and Properties
4-(Trimethylsilyl)pyridine is a derivative of pyridine, a basic heterocyclic organic compound.

The introduction of the trimethylsilyl group modifies its chemical properties, making it a valuable

building block in organic synthesis.

Table 1: Physical and Chemical Properties of 4-(Trimethylsilyl)pyridine and Related

Compounds
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Property
4-
(Trimethylsilyl)pyri
dine

2-
(Trimethylsilyl)pyri
dine

Pyridine (for
comparison)

CAS Number 18301-46-7[1][2] 13737-04-7[3] 110-86-1[4]

Molecular Formula C₈H₁₃NSi[2] C₈H₁₃NSi C₅H₅N[4]

Molecular Weight 151.28 g/mol [2] 151.28 g/mol 79.10 g/mol

Appearance

Colorless to slightly

pale yellow, clear

liquid[5]

Colorless to Almost

colorless clear liquid
Colorless liquid[4]

Boiling Point No data available No data available 115 °C (239 °F)[4]

Flash Point
94°C (for a related

compound)[5]
Combustible liquid 20 °C (68 °F)

Density
0.94 g/mL (for a

related compound)[5]

0.9100 to 0.9300

g/cm³

0.978 g/cm³ at 25 °C

(77 °F)[4]

Solubility in Water No data available No data available Miscible

Hazard Identification and Classification
4-(Trimethylsilyl)pyridine and its isomers are classified as hazardous chemicals. The

following table summarizes the GHS hazard classification based on available data for closely

related silylpyridines.

Table 2: GHS Hazard Classification
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids

Category 3 /

Combustible

Liquid

🔥
Danger /

Warning

H226:

Flammable liquid

and vapour /

H227:

Combustible

liquid

Acute Toxicity,

Oral
Category 4 ❗ Danger

H302: Harmful if

swallowed

Acute Toxicity,

Dermal
Category 3 💀 Danger

H311: Toxic in

contact with skin

Skin

Corrosion/Irritatio

n

Category 2 ❗ Warning
H315: Causes

skin irritation[5]

Serious Eye

Damage/Eye

Irritation

Category 2A ❗ Warning

H319: Causes

serious eye

irritation[5]

Specific Target

Organ Toxicity -

Single Exposure

Category 3

(Respiratory

system)

❗ Warning

H335: May

cause respiratory

irritation[6]

Hazardous to the

Aquatic

Environment,

Long-term

Hazard

Category 3 None -

H412: Harmful to

aquatic life with

long lasting

effects

Note: This classification is a composite based on data for various trimethylsilylpyridine isomers

and may not be fully representative of the 4-isomer. Users should always consult the specific

SDS for the product they are using.

Toxicology
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Detailed toxicological data for 4-(Trimethylsilyl)pyridine is not readily available. The

information below is based on data for related compounds and the parent compound, pyridine.

It should be treated as indicative of potential hazards.

Table 3: Summary of Toxicological Information

Toxicological
Endpoint

Data Species Notes

Acute Oral Toxicity

(LD50)
440 mg/kg Rat

Data for 4-

methylpyridine.

Skin

Corrosion/Irritation
Causes skin irritation. Rabbit

Data for 4-

methylpyridine.

Serious Eye

Damage/Irritation

Causes serious eye

irritation.
Rabbit

Data for 4-

methylpyridine.

Carcinogenicity
Not classified as a

carcinogen.[4]
-

No component of this

product present at

levels greater than or

equal to 0.1% is

identified as a

probable, possible or

confirmed human

carcinogen by IARC.

[4]

Aspiration Hazard No data available -

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 4-
(Trimethylsilyl)pyridine.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling this chemical

to determine the appropriate PPE.
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Eye/Face Protection: Wear chemical safety goggles that meet the ANSI Z.87.1 standard. A

face shield is recommended when there is a risk of splashing.[7][8]

Skin Protection:

Gloves: Wear chemically resistant gloves. Nitrile gloves provide good short-term

protection.[7][9] Always inspect gloves before use.

Lab Coat: A flame-resistant lab coat is required.[8] Ensure it is buttoned and fits properly to

cover as much skin as possible.

Clothing: Wear long pants and closed-toe shoes. Avoid synthetic fabrics like polyester.[7]

Respiratory Protection: Work in a well-ventilated area, preferably in a chemical fume hood.[9]

If engineering controls are not sufficient, a respirator may be required.[7]

Handling
Use only in a well-ventilated area, such as a chemical fume hood.[9]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.[3]

Keep away from heat, sparks, and open flames.[3]

Use non-sparking tools and explosion-proof equipment.[3]

Ground/bond container and receiving equipment to prevent static discharge.

Handle under an inert atmosphere as the compound may be air and light sensitive.[3]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Store away from incompatible materials such as strong oxidizing agents.[3]

Keep away from sources of ignition.[6]
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Store in a locked, secure area.[3]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing. Seek medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[5][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[5]

Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and

flash back. Containers may explode when heated.[3] Combustion may produce toxic fumes

of nitrogen oxides, carbon monoxide, carbon dioxide, and silicon dioxide.[3]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[3]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment.[6] Remove all sources of ignition.[3]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, acid

binder, universal binder, sawdust) and place it in a suitable, closed container for disposal.[3]

Experimental Protocols
Due to the lack of specific published experimental protocols for 4-(Trimethylsilyl)pyridine, a

generalized procedure for a typical laboratory-scale reaction is provided below. This should be

adapted based on the specific reaction conditions and a thorough risk assessment.

Generalized Protocol for a Reaction Using 4-(Trimethylsilyl)pyridine

Preparation:

Conduct a thorough risk assessment for the specific reaction, considering all reactants,

products, and potential byproducts.

Ensure all necessary PPE is available and in good condition.

Set up the reaction in a clean and dry chemical fume hood.

Ensure an appropriate fire extinguisher, spill kit, and safety shower/eyewash station are

readily accessible.

Dry all glassware in an oven and assemble the apparatus under an inert atmosphere (e.g.,

nitrogen or argon).

Execution:

Measure and transfer all reagents in the fume hood.

Add 4-(Trimethylsilyl)pyridine to the reaction vessel using a syringe or cannula under an

inert atmosphere.

Maintain the inert atmosphere throughout the reaction.
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Monitor the reaction for any signs of an uncontrolled exotherm or pressure buildup.

Work-up and Purification:

Quench the reaction carefully, considering the reactivity of any unreacted starting

materials.

Perform extractions and washes in the fume hood.

Purify the product using appropriate techniques (e.g., chromatography, distillation) in a

well-ventilated area.

Waste Disposal:

Dispose of all chemical waste in appropriately labeled containers according to institutional

and local regulations.

Never pour chemical waste down the drain.[9]

Visualized Workflows
The following diagrams illustrate key safety workflows for handling 4-(Trimethylsilyl)pyridine.
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Pre-Handling
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Post-Handling
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Click to download full resolution via product page

Caption: Comprehensive safety and handling workflow for 4-(Trimethylsilyl)pyridine.
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Spill Occurs

Assess Situation
(Size, Location, Hazards)

Is it a small, manageable spill?

Evacuate Immediate Area

No

Don Appropriate PPE
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Click to download full resolution via product page

Caption: Decision-making workflow for handling a chemical spill.
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Disposal Considerations
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety department for specific guidance. Do

not dispose of 4-(Trimethylsilyl)pyridine down the drain.[9] Contaminated packaging should

also be treated as hazardous waste.

Conclusion
4-(Trimethylsilyl)pyridine is a valuable chemical reagent that requires careful handling due to

its potential hazards, including flammability, toxicity, and irritant properties. By adhering to the

safety precautions outlined in this guide, researchers can minimize their risk of exposure and

ensure a safe laboratory environment. Always consult the most up-to-date Safety Data Sheet

provided by the supplier before using this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 4-
(Trimethylsilyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099293#safety-and-handling-precautions-for-4-
trimethylsilyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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